3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dithione

• CAS No.: 62871-66-3
• Molecular Formula: C4H3N5S2
• Molecular Weight: 185.2 g/mol
• IUPAC Name: 2,4-dihydrotriazolo[4,5-d]pyrimidine-5,7-dithione
• InChI: InChI=1S/C4H3N5S2/c10-3-1-2(8-9-7-1)5-4(11)6-3/h(H3,5,6,7,8,9,10,11)
• InChI Key: YUJNBMCJDVVXIB-UHFFFAOYSA-N
• Canonical SMILES: C12=NNN=C1NC(=S)NC2=S

Description

. Its structure consists of a triazolopyrimidine core fused with a dithione ring system.

Preparation Methods

Synthetic Routes::

Two-Step Diazotization-Nitration Method:

Direct Nitration Reaction:

Industrial Production:: Details on industrial-scale production methods are scarce, but research continues to explore efficient and scalable synthesis routes.

Chemical Reactions Analysis

3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dithione undergoes various reactions:

Oxidation: It can be oxidized under suitable conditions.

Reduction: Reduction reactions are feasible.

Substitution: Nucleophilic substitution reactions occur.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction type.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for novel heterocyclic compounds.

Biology: Investigated for potential bioactivity.

Medicine: Studied for pharmacological effects.

Industry: Possible use in materials science or catalysis.

Mechanism of Action

The precise mechanism remains an active area of research. It likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features.

Similar Compounds: Explore related triazolopyrimidines.